1,3-Dioxane-2-methanaminium, N,N'-((1,1'-biphenyl)-4,4'-diylbis(2-oxo-2,1-ethanediyl))bis(N,N-dimethyl-, dibromide
1,3-Dioxane-2-methanaminium, N,N'-((1,1'-biphenyl)-4,4'-diylbis(2-oxo-2,1-ethanediyl))bis(N,N-dimethyl-, dibromide
Brand Name:
Vulcanchem
CAS No.:
123489-69-0
VCID:
VC20887301
InChI:
InChI=1S/C30H42N2O6.2BrH/c1-31(2,21-29-35-15-5-16-36-29)19-27(33)25-11-7-23(8-12-25)24-9-13-26(14-10-24)28(34)20-32(3,4)22-30-37-17-6-18-38-30;;/h7-14,29-30H,5-6,15-22H2,1-4H3;2*1H/q+2;;/p-2
SMILES:
C[N+](C)(CC1OCCCO1)CC(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)C[N+](C)(C)CC4OCCCO4.[Br-].[Br-]
Molecular Formula:
C30H42Br2N2O6
Molecular Weight:
686.5 g/mol
1,3-Dioxane-2-methanaminium, N,N'-((1,1'-biphenyl)-4,4'-diylbis(2-oxo-2,1-ethanediyl))bis(N,N-dimethyl-, dibromide
CAS No.: 123489-69-0
Cat. No.: VC20887301
Molecular Formula: C30H42Br2N2O6
Molecular Weight: 686.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 123489-69-0 |
|---|---|
| Molecular Formula | C30H42Br2N2O6 |
| Molecular Weight | 686.5 g/mol |
| IUPAC Name | 1,3-dioxan-2-ylmethyl-[2-[4-[4-[2-[1,3-dioxan-2-ylmethyl(dimethyl)azaniumyl]acetyl]phenyl]phenyl]-2-oxoethyl]-dimethylazanium;dibromide |
| Standard InChI | InChI=1S/C30H42N2O6.2BrH/c1-31(2,21-29-35-15-5-16-36-29)19-27(33)25-11-7-23(8-12-25)24-9-13-26(14-10-24)28(34)20-32(3,4)22-30-37-17-6-18-38-30;;/h7-14,29-30H,5-6,15-22H2,1-4H3;2*1H/q+2;;/p-2 |
| Standard InChI Key | POHVXWMJYSDFEE-UHFFFAOYSA-L |
| SMILES | C[N+](C)(CC1OCCCO1)CC(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)C[N+](C)(C)CC4OCCCO4.[Br-].[Br-] |
| Canonical SMILES | C[N+](C)(CC1OCCCO1)CC(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)C[N+](C)(C)CC4OCCCO4.[Br-].[Br-] |
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